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Compound of Interest

Compound Name: Menthyl isovalerate

CAS No.: 89-47-4

Cat. No.: B1211027

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe and compliant disposal of

menthyl isovalerate, ensuring the protection of both laboratory personnel and the

environment.

Immediate Safety and Hazard Assessment
Menthyl isovalerate is recognized as a skin, eye, and respiratory irritant. Before handling, it is

crucial to consult the Safety Data Sheet (SDS) and wear appropriate Personal Protective

Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. In case

of accidental contact, flush the affected area with copious amounts of water. If inhaled, move to

a well-ventilated area. Seek medical attention if irritation persists.

Menthyl isovalerate is not classified as an acutely toxic substance, with a high oral LD50 in

rats exceeding 5000 mg/kg. Its flashpoint is between 110°C and 113°C, which is above the

60°C (140°F) threshold for an ignitable hazardous waste (EPA hazardous waste code D001) as
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defined by the Resource Conservation and Recovery Act (RCRA).[1][2][3][4][5][6] Furthermore,

it is not a listed hazardous waste under RCRA's F, K, P, or U lists.

Despite not meeting the federal criteria for hazardous waste, menthyl isovalerate is practically

insoluble in water and should never be disposed of down the drain. It must be managed as a

non-hazardous chemical waste, adhering to institutional and local regulations, which may be

more stringent than federal guidelines.

Step-by-Step Disposal Protocol
The disposal of menthyl isovalerate should follow a clear and systematic process to ensure

safety and compliance.

Step 1: Waste Characterization
The first step is to properly characterize the waste. Based on available data, pure, unused

menthyl isovalerate is not considered a federal hazardous waste. However, if it is mixed with

other solvents or reagents, the entire mixture must be evaluated for hazardous characteristics

(ignitability, corrosivity, reactivity, toxicity). If the composition of the waste mixture is unknown, it

must be treated as hazardous waste until a formal characterization can be performed.

Step 2: Container Selection and Labeling
Proper containment is paramount to safe chemical waste management.

Container Selection: Use a chemically compatible container with a secure, tight-fitting lid.

The original product container, if in good condition, is a suitable option. Avoid using food or

beverage containers.

Labeling: Immediately label the waste container with the words "NON-HAZARDOUS

WASTE" (or "HAZARDOUS WASTE" if mixed with hazardous materials). The label must

clearly identify the contents, including the full chemical name ("Menthyl Isovalerate") and

any other components in the mixture, along with their approximate percentages. The

accumulation start date (the date the first drop of waste is added to the container) must also

be clearly marked.

Step 3: Accumulation and Storage
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Waste must be accumulated and stored safely within the laboratory prior to disposal.

Satellite Accumulation Areas (SAAs): Designate a specific Satellite Accumulation Area for

your chemical waste. This area should be at or near the point of generation and under the

control of the laboratory personnel.

Storage Conditions: Store the waste container in a well-ventilated area, away from sources

of ignition and incompatible materials. Secondary containment, such as a chemically

resistant tray, is highly recommended to contain any potential leaks or spills. Keep the

container closed at all times except when adding waste.

Step 4: Arranging for Disposal
Once the waste container is full or ready for disposal, the final step is to arrange for its removal

by a licensed professional.

Contact Your Institution's Environmental Health and Safety (EHS) Office: Your institution's

EHS department is the primary resource for guidance on chemical waste disposal. They will

provide specific instructions on pickup requests and may provide pre-printed waste labels.

Engage a Licensed Waste Disposal Vendor: If your institution does not have a centralized

EHS office, you will need to contract with a licensed hazardous and chemical waste disposal

company. These companies can assist with waste characterization, packaging,

transportation, and final disposal in a compliant and environmentally sound manner. You can

find local, certified vendors through online searches or by contacting your state's

environmental protection agency.

Quantitative Limits for Laboratory Waste
Accumulation
The following table summarizes key quantitative limits for the accumulation of chemical waste

in a laboratory setting, as stipulated by the EPA. Note that state and local regulations may

impose stricter limits.
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Parameter Federal Limit

Maximum Volume in a Satellite Accumulation

Area (SAA)
55 gallons of non-acute hazardous waste

Maximum Amount of Acutely Hazardous Waste

in an SAA
1 quart (liquid) or 1 kg (solid)

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of menthyl
isovalerate.
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Key Considerations

Start

Step 1: Characterize Waste
(Pure Menthyl Isovalerate or Mixture?)

Step 2: Select & Label Container
(Chemical Name, Date, Hazard)

Wear Appropriate PPE

Step 3: Accumulate in SAA
(Secondary Containment, Closed Lid)

Follow Institutional & Local RegulationsStep 4: Arrange for Disposal Do Not Pour Down the Drain

Contact EHS or Licensed Vendor

Waste Pickup by Authorized Personnel

End

Click to download full resolution via product page

Caption: Menthyl Isovalerate Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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